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Eicosanoids
Eicosanoids are a class of signaling molecules derived from the arachidonic acid through cyclooxygenase, lipoxygenase, or cytochrome P450-dependent pathways. These lipid mediators play crucial roles in inflammation, immune responses, and pain modulation. They include prostaglandins, thromboxanes, and leukotrienes. Prostaglandins are involved in a wide range of physiological processes such as fever induction, pain sensation, and smooth muscle contraction. Thromboxanes promote platelet aggregation and vascular constriction, contributing to blood clot formation. Leukotrienes facilitate neutrophil chemotaxis and enhance airway inflammation, making them important targets for anti-inflammatory therapies. The synthesis and action of eicosanoids are tightly regulated; their dysregulation can lead to various pathological conditions, including inflammatory diseases and cardiovascular disorders.
Hydroxyeicosatetraenoic acids
Prostaglandins and related compounds
Hydroxyeicosapentaenoic acids
Leukotrienes
Hydroperoxyeicosatetraenoic acids
Other hydroxyeicosapolyenoic acids
Hydroperoxyeicosapentaenoic acids
Hydroxyeicosatrienoic acids
Thromboxanes
Hepoxilins
Other hydroperoxyeicosapolyenoic acids
Clavulones and derivatives
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Exploring the Role of Ammonium Polyphosphate in Advanced Chemical BiopharmaceuticalsExploring the Role of Ammonium Polyphosphate in Advanced Chemical Biopharmaceuticals Ammonium polyphosphate (APP) has emerged as a versatile and valuable material in the field of chemical biopharmaceuticals. Its unique properties, including biodegradability, bioavailability, and ability to form stable complexes with biomolecules, make it an ideal candidate for various biomedical applications. This...
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The Role of DL-Dithiothreitol in Chemical Biopharmaceuticals: A Critical AnalysisThe Role of DL-Dithiothreitol in Chemical Biopharmaceuticals: A Critical Analysis Introduction to DL-Dithiothreitol DL-Dithiothreitol (DTT) is a reducing agent widely used in various fields of chemistry, particularly in biochemistry and biopharmaceuticals. It has gained significant attention due to its unique properties and versatility in chemical reactions involving disulfide bonds. This article...
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N-(Hydroxymethyl)acrylamide Synthesis and Applications in Chemical Biopharmaceuticals## N-(Hydroxymethyl)acrylamide Synthesis and Applications in Chemical Biopharmaceuticals Introduction: N-(Hydroxymethyl)acrylamide is a versatile compound that has garnered significant attention in the fields of chemistry and biomedicine. Its unique structure, combining acrylamide functionality with a hydroxymethyl group, makes it an ideal candidate for various applications in chemical...
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Methylammonium Chloride: A Novel Building Block for Chemical BiopharmaceuticalsMethylammonium Chloride: A Novel Building Block for Chemical Biopharmaceuticals Methylammonium chloride, a compound with the formula CH3NH3Cl, has emerged as a promising building block in the field of chemical biopharmaceuticals. Its unique properties make it an attractive candidate for various applications in drug discovery and development. This article delves into the synthesis, biological...
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